Cas no 1803583-09-6 (methyl 6-chloro-5-nitropyridine-2-carboxylate)

• Product Name: methyl 6-chloro-5-nitropyridine-2-carboxylate
• CAS No: 1803583-09-6
• MF: C₇H₅ClN₂O₄
• MW: 216.578600645065
• MDL: MFCD28139347
• CID: 4616143
• PubChem ID: 91647451
• Update Time: 2025-05-19

methyl 6-chloro-5-nitropyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-chloro-5-nitropicolinate
• methyl 6-chloro-5-nitropyridine-2-carboxylate
• AK00739562
• AS-61282
• CS-0127772
• EN300-154750
• SY162048
• MFCD28139347
• AKOS026743083
• 1803583-09-6
• SCHEMBL20266533

• MDL： MFCD28139347
• Inchi： 1S/C7H5ClN2O4/c1-14-7(11)4-2-3-5(10(12)13)6(8)9-4/h2-3H,1H3
• InChI Key： GLAHCGFYRJZAGY-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(C(=O)OC)=N1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 215.9937843g/mol
• Monoisotopic Mass: 215.9937843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85
• XLogP3: 1.8

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 378.0±42.0 °C at 760 mmHg
• Flash Point: 182.4±27.9 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

methyl 6-chloro-5-nitropyridine-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on methyl 6-chloro-5-nitropyridine-2-carboxylate

Methyl 6-chloro-5-nitropyridine-2-carboxylate (CAS No. 1803583-09-6): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 6-chloro-5-nitropyridine-2-carboxylate (CAS No. 1803583-09-6) is a highly versatile and significant intermediate in the field of pharmaceutical synthesis. This compound, characterized by its nitro and chloro substituents on a pyridine ring, has garnered considerable attention due to its utility in the development of various therapeutic agents. The structural features of methyl 6-chloro-5-nitropyridine-2-carboxylate make it an invaluable building block for medicinal chemists, enabling the synthesis of complex molecules with high precision and efficiency.

The chemical properties of this compound contribute to its widespread application in drug discovery and development. The presence of both a nitro group and a chloro group on the pyridine core allows for diverse functionalization pathways, making it a preferred choice for constructing heterocyclic scaffolds. These scaffolds are often found in biologically active molecules, particularly those targeting neurological and inflammatory disorders. Recent advancements in synthetic methodologies have further enhanced the accessibility and utility of methyl 6-chloro-5-nitropyridine-2-carboxylate, enabling more streamlined and scalable production processes.

In recent years, researchers have explored the potential of methyl 6-chloro-5-nitropyridine-2-carboxylate in the development of novel antiviral and anticancer agents. Its structural motif is reminiscent of several known pharmacophores that exhibit potent biological activity. For instance, derivatives of this compound have shown promising results in inhibiting viral proteases, which are critical for the replication of RNA viruses. Additionally, modifications to the pyridine ring have led to the discovery of compounds with significant antitumor properties, highlighting the importance of this intermediate in oncology research.

The role of methyl 6-chloro-5-nitropyridine-2-carboxylate extends beyond its use as a synthetic intermediate. It serves as a crucial starting material for the preparation of more complex molecules through various chemical transformations. For example, nucleophilic aromatic substitution reactions can be employed to introduce different functional groups at specific positions on the pyridine ring, thereby generating a library of analogs for further biological evaluation. This flexibility has made it an indispensable tool in high-throughput screening campaigns aimed at identifying new drug candidates.

The synthesis of methyl 6-chloro-5-nitropyridine-2-carboxylate itself is a testament to the ingenuity of modern organic chemistry. While traditional methods involve multi-step processes with multiple reagents, recent innovations have led to more concise synthetic routes. These improvements not only reduce costs but also minimize waste, aligning with the growing emphasis on sustainable chemistry. The development of catalytic systems that facilitate selective transformations has further enhanced the efficiency of producing this compound, making it more accessible to academic and industrial researchers alike.

One particularly noteworthy application of methyl 6-chloro-5-nitropyridine-2-carboxylate is in the synthesis of kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer and inflammatory disorders. By incorporating the pyridine scaffold into kinase inhibitors, researchers can achieve high selectivity and potency. The nitro and chloro groups provide handles for further derivatization, allowing for fine-tuning of pharmacokinetic properties such as solubility and metabolic stability.

The impact of methyl 6-chloro-5-nitropyridine-2-carboxylate on drug discovery is further underscored by its incorporation into several clinical candidates that have reached advanced stages of development. These candidates demonstrate the compound's ability to serve as a foundation for molecules with significant therapeutic potential. As research continues to uncover new biological targets and mechanisms, the demand for versatile intermediates like methyl 6-chloro-5-nitropyridine-2-carboxylate is expected to grow, driving further innovation in synthetic chemistry.

In conclusion, methyl 6-chloro-5-nitropyridine-2-carboxylate (CAS No. 1803583-09-6) is a cornerstone in modern pharmaceutical synthesis, offering unparalleled flexibility and utility in drug development. Its structural features enable diverse functionalization strategies, making it an essential intermediate for medicinal chemists working on neurological, inflammatory, antiviral, and anticancer agents. With ongoing advancements in synthetic methodologies and an increasing focus on sustainable practices, this compound will continue to play a pivotal role in shaping the future of pharmaceutical innovation.